Cas no 588680-36-8 (5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol structure

588680-36-8 structure

Product Name:5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol

CAS No:588680-36-8

MF:C₆H₁₁N₃S

MW:157.236639261246

MDL:MFCD03423410

CID:873854

PubChem ID:857163

Update Time:2025-04-19

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol
- 4-methyl-3-propan-2-yl-1H-1,2,4-triazole-5-thione
- 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
- HMS1682M09
- BBL013696
- 2,4-Dihydro-4-methyl-5-(1-methylethyl)-3H-1,2,4-triazole-3-thione
- SCHEMBL12197769
- VS-03942
- CS-0253563
- 588680-36-8
- MFCD03423410
- ALBB-003154
- STK409073
- SCHEMBL391856
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(1-methylethyl)-(9CI)
- AT31117
- AKOS000669647
- EN300-64730
- ASN 05988850
- AKOS005068341
- DTXSID20357649
- MDL： MFCD03423410
- Inchi： 1S/C6H11N3S/c1-4(2)5-7-8-6(10)9(5)3/h4H,1-3H3,(H,8,10)
- InChI Key： GYHLFQXWXOVOKL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C(C)C)N1C

Computed Properties

Exact Mass: 157.06700
Monoisotopic Mass: 157.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 59.7Å²

Experimental Properties

Density: 1.24
Boiling Point: 187.7°C at 760 mmHg
Flash Point: 67.3°C
Refractive Index: 1.619
PSA: 69.51000
LogP: 1.22720

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM114549-1g	5-isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol	588680-36-8	95%	1g	$***	2023-05-30
abcr	AB214026-1 g	5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	588680-36-8		1g	€289.80	2023-05-06
abcr	AB214026-5 g	5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	588680-36-8		5g	€1012.20	2023-05-06
TRC	I822393-100mg	5-isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol	588680-36-8		100mg	$ 70.00	2022-06-04
TRC	I822393-500mg	5-isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol	588680-36-8		500mg	$ 230.00	2022-06-04
TRC	I822393-1g	5-isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol	588680-36-8		1g	$ 340.00	2022-06-04
eNovation Chemicals LLC	Y1258670-1g	3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(1-methylethyl)-(9CI)	588680-36-8	95%	1g	$255	2024-06-06
eNovation Chemicals LLC	Y1258670-5g	3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(1-methylethyl)-(9CI)	588680-36-8	95%	5g	$930	2024-06-06
Enamine	EN300-64730-0.05g	4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol	588680-36-8	95%	0.05g	$49.0	2023-02-13
Enamine	EN300-64730-0.1g	4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol	588680-36-8	95%	0.1g	$73.0	2023-02-13

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited

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(CAS:588680-36-8)5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol

Order Number:A1168517

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:11

Price ($):160.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

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